1-(3,4-Dimethylphenyl)-3-((1-hydroxycyclopentyl)methyl)urea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-[(1-hydroxycyclopentyl)methyl]urea
• InChI: InChI=1S/C15H22N2O2/c1-11-5-6-13(9-12(11)2)17-14(18)16-10-15(19)7-3-4-8-15/h5-6,9,19H,3-4,7-8,10H2,1-2H3,(H2,16,17,18)
• InChI Key: USLZOFJGHJYJGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2(CCCC2)O)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

1-(3,4-Dimethylphenyl)-3-((1-hydroxycyclopentyl)methyl)urea, also known as DM-PU, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have unique properties that make it a valuable tool for investigating various physiological and biochemical processes. In

Scientific Research Applications

Urea and its Derivatives in Chemical Synthesis

Studies on urea and its derivatives, such as N-methylurea and 1,3-dimethylurea, highlight their role in chemical synthesis, particularly in reactions with acyloins and butane-2,3-dione to form various products including 4-imidazolin-2-ones and 4,4′-methylenebis-(1,3,5-trimethyl-4-imidazolin-2-one) (Butler & Hussain, 1981). These findings suggest that urea derivatives can participate in complex chemical transformations, potentially leading to novel compounds with diverse applications.

Structural Characterization and DFT Studies

Research involving spectroscopic characterization and X-ray structure analysis of urea derivatives, like 4-[3-(2,5-dimethylphenyl)-3-methylcyclobutyl]-N-methylthiazol-2-amine, underscores the importance of these methods in understanding the molecular geometry and electronic properties of such compounds (Saraçoǧlu & Ekici, 2015). This level of analysis is crucial for designing molecules with desired physical, chemical, or biological properties.

Complexation and Unfolding of Heterocyclic Ureas

The study of heterocyclic ureas and their ability to form multiply hydrogen-bonded complexes through unfolding processes offers insight into the structural versatility of urea derivatives. Such properties are essential for self-assembly and molecular recognition applications, which are fundamental in nanotechnology and materials science (Corbin et al., 2001).

Environmental and Analytical Chemistry

Urea derivatives are also significant in environmental and analytical chemistry. For example, isoproturon, a urea herbicide, has been the subject of studies focusing on its detection and quantification in environmental samples, demonstrating the role of urea derivatives in agricultural chemistry and environmental monitoring (Fang-shi, 2007).